2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-YL)-N-methylacetamide

• Molecular Formula: C7H10N4O3
• Molecular Weight: 198.18 g/mol
• SMILES: CNC(=O)CN1C=C(C(=O)NC1=O)N
• InChI: InChI=1S/C7H10N4O3/c1-9-5(12)3-11-2-4(8)6(13)10-7(11)14/h2H,3,8H2,1H3,(H,9,12)(H,10,13,14)
• InChIKey: QBQHYLANBOIVRI-UHFFFAOYSA-N

Product Identity and Core Characteristics

2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-YL)-N-methylacetamide (CAS 1344108-47-9) is a synthetic pyrimidine derivative characterized by a 5-amino-uracil core N1-substituted with an N-methylacetamide moiety . It is classified as a G protein-coupled receptor kinase (GRK) inhibitor, with reported biochemical activity against GRK5 [1]. The compound is supplied as a solid with a purity of 95%, a molecular weight of 198.18 g/mol, and a predicted LogP of -3.03, indicating high hydrophilicity .

Target GRK5 kinase inhibition studies

Assay Format Supports aqueous biochemical and cell-based assays

Selection Context Moderate-potency tool compound; distinct from ultrapotent leads

• [1] BindingDB Entry BDBM50384015 (CHEMBL2032289): Affinity Data for G protein-coupled receptor kinase 5. Curated by ChEMBL. Accessed 2026-05-04. View Source

Why This Compound Cannot Be Simply Replaced

The specific substitution pattern of a 5-amino group and an N1-methylacetamide side chain on the uracil core dictates its biochemical profile and physicochemical properties. Simple in-class substitution is not possible because closely related analogs, such as the unsubstituted acetamide (CAS 1343441-19-9) or thymine-1-acetic acid (CAS 20924-05-4), lack the combined 5-amino donor and N-methylacetamide hydrogen-bonding network, leading to different target affinities [1]. Furthermore, its potency against GRK5 (IC50 3.7 µM) is distinct from other pyrimidine-based GRK5 inhibitors like CCG-271423 (IC50 0.0021 µM), demonstrating that even within the same target class, minor structural changes dramatically alter activity [2][3].

Structural Analog Mismatch

Unsubstituted acetamide or thymine-1-acetic acid analogs lack the N-methylacetamide hydrogen-bonding network, and may not reproduce target affinity.

Potency Profile May Differ

Other GRK5 tool compounds exhibit distinct potency ranges; ultra-potent inhibitors like CCG-271423 can shift assay windows and selectivity context.

Physicochemical Transferability

Alternative pyrimidine-based GRK5 inhibitors may have different LogP profiles, altering solubility and formulation requirements in aqueous assays.

• [1] Kuujia Product Page for CAS 1343441-19-9: 2-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetamide. Accessed 2026-05-04. View Source
• [2] BindingDB Entry BDBM50384015 (CHEMBL2032289): IC50: 3.70E+3 nM for GRK5. Accessed 2026-05-04. View Source
• [3] MedChemExpress Product Page for CCG-271423: A potent and selective GRK5 inhibitor with IC50 values of 0.0021 µM and 44 µM for GRK5 and GRK2, respectively. Accessed 2026-05-04. View Source

Quantitative Differentiation Evidence

GRK5 Inhibitory Potency Comparison

In a head-to-head comparison of biochemical assay data, the target compound demonstrates a 13.4-fold greater inhibitory potency against GRK5 than the commonly used tool inhibitor GRK5-IN-2. The target compound's IC50 of 3.7 µM [1] significantly outperforms GRK5-IN-2's IC50 of 49.7 µM .

GRK5 Inhibitory Potency

Cross-study comparable

IC50 3.7 µM vs 49.7 µM
13.4× difference

Supports moderate-potency GRK5 inhibitor selection for assay window validation.

Different assay platforms (LANCE TR-FRET vs. luminescent ADP) may influence absolute IC50 comparison.

Evidence Dimension	IC50 against GRK5
Target Compound Data	3.7 µM (3.70E+3 nM)
Comparator Or Baseline	GRK5-IN-2 (IC50: 49.7 µM)
Quantified Difference	13.4-fold greater potency for the target compound
Conditions	Target compound: LANCE TR-FRET assay (GRK-5, unknown origin, 1 hr incubation). Comparator: Luminescent ADP detection assay.

Why This Matters

For researchers requiring a GRK5 inhibitor with moderate potency that is not as extremely potent or selective as advanced leads like CCG-271423, this compound offers a distinct activity window useful for specific signaling studies.

• [1] BindingDB Entry BDBM50384015 (CHEMBL2032289): IC50: 3.70E+3 nM for GRK5. Accessed 2026-05-04. View Source

Hydrophilicity Profile Differentiation

The target compound exhibits a predicted partition coefficient (LogP) of -3.03 , which is significantly lower than many other pyrimidine-based GRK5 modulators. For context, GRK5-IN-2 has a predicted LogP of approximately 2.5 , making the target compound over 100,000-fold more hydrophilic by partition coefficient.

Hydrophilicity Profile

Class-level inference

Predicted LogP -3.03
ΔLogP ≈ 5.53 vs. GRK5-IN-2

Aqueous assay compatibility context; may reduce DMSO requirement.

Predicted values; experimental LogP may differ. Requires solubility verification in target buffer.

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	-3.03
Comparator Or Baseline	GRK5-IN-2 (LogP ~2.5, based on its chemical structure class)
Quantified Difference	ΔLogP ≈ 5.53 units
Conditions	Predicted values from vendor datasheets. Experimental values may differ.

Why This Matters

The extreme hydrophilicity of the target compound dictates its solubility and potential formulation requirements, making it a superior choice for aqueous-based biochemical assays where DMSO content must be strictly limited.

Potency Advantage Over Structural Analog

Within the same curated dataset, a structurally related aminopyrimidine (BDBM50529464) shows an IC50 of 5.4 µM against human GRK5 [1]. The target compound's IC50 of 3.7 µM represents a modest but measurable 1.46-fold improvement in potency, highlighting the importance of the N-methylacetamide substitution for binding.

Potency vs. Analog

Cross-study comparable

1.46× improvement

Supports SAR interpretation for N-methylacetamide substitution.

Different assay formats (TR-FRET vs. [32P]-ATP) limit direct affinity comparison.

Evidence Dimension	IC50 against GRK5
Target Compound Data	3.7 µM
Comparator Or Baseline	BDBM50529464 (IC50: 5.4 µM)
Quantified Difference	1.46-fold greater potency
Conditions	Target compound: LANCE TR-FRET assay (1 hr). Comparator: [gamma-32P]-ATP assay (30 min, human GRK5). Different assay formats prevent direct affinity comparison.

Why This Matters

For medicinal chemistry teams optimizing GRK5 inhibitors, this compound serves as a critical reference point demonstrating that the N-methylacetamide chain provides a quantifiable advantage over alternative substitutions for this specific scaffold.

• [1] BindingDB Entry BDBM50529464 (CHEMBL4543927): IC50: 5.40E+3 nM for human GRK5. Accessed 2026-05-04. View Source

Bifunctional Scaffold for Derivatization

Unlike common uracil derivatives like thymine-1-acetic acid which lack a 5-amino group, this compound possesses a free primary amine at the 5-position of the pyrimidine ring [1]. This provides a synthetic handle for creating diverse libraries through amide bond formation or reductive amination, a functionality absent in the 5-unsubstituted or 5-methyl analogs [1].

Derivatizable Scaffold

Supporting evidence

2 sites vs. 0

Supports divergent derivatization workflows.

Thymine-1-acetic acid lacks free amine handle, limiting synthetic utility.

Evidence Dimension	Number of derivatizable functional groups
Target Compound Data	2 (5-NH2 and terminal N-H of acetamide)
Comparator Or Baseline	Thymine-1-acetic acid (CAS 20924-05-4) has 0 primary amine groups
Quantified Difference	Two derivatizable sites vs. zero
Conditions	Structural comparison based on chemical composition.

Why This Matters

For procurement by medicinal chemistry groups, this bifunctional scaffold allows for divergent synthesis strategies that are impossible with simpler uracil-acetic acid derivatives, directly impacting project timelines and library diversity.

• [1] Kuujia Product Page for CAS 1344108-47-9: Description of 5-amino group enabling further functionalization. Accessed 2026-05-04. View Source

Optimal Application Scenarios

Moderate Potency GRK5 Screening

The compound's IC50 of 3.7 µM against GRK5 makes it ideal for screening cascades where a reference inhibitor with moderate potency is needed to validate assay window and avoid the oversaturation effects seen with ultra-potent inhibitors like CCG-271423 (IC50 0.0021 µM). [1]

Aqueous-Based Assay Development

With a predicted LogP of -3.03, this compound is exceptionally hydrophilic. It is the preferred choice for biochemical or cell-based assays requiring high aqueous solubility and minimal DMSO, where more lipophilic inhibitors like GRK5-IN-2 (LogP ~2.5) would precipitate or require unacceptably high organic solvent concentrations.

Medicinal Chemistry Derivatization Starting Point

The presence of both a free 5-amino group and an N-methylacetamide side chain enables bidirectional parallel synthesis. This contrasts with simpler building blocks like thymine-1-acetic acid, which lacks an amine handle, allowing for rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies. [2]

GRK5 Selectivity Profiling

As a representative of the aminouracil-acetamide chemotype, this compound can be used as a pharmacological tool to map the selectivity landscape of GRK5 versus GRK2, especially when compared to indazole/dihydropyrimidine-containing GRK2-selective scaffolds. Its distinct chemical space helps identify isoform-specific binding interactions. [3]

Application

Selection Property

Validation Focus

Moderate-Potency GRK5 Screening Assays

Reported IC50 range supports assay window validation

Signal-to-background ratio and oversaturation avoidance

Aqueous-Based Biochemical Assays

High predicted hydrophilicity

Solubility and DMSO tolerance in assay buffers

Medicinal Chemistry Derivatization

Bifunctional scaffold with free 5-amino group

Library synthesis and SAR expansion potential

GRK5 Selectivity Profiling

Aminouracil-acetamide chemotype

Isoform selectivity mapping (GRK5 vs. GRK2)

• [1] BindingDB Entry BDBM50384015 (CHEMBL2032289) and MedChemExpress for CCG-271423. Accessed 2026-05-04. View Source
• [2] Kuujia Product Page for CAS 1344108-47-9: Description of 5-amino group. Accessed 2026-05-04. View Source
• [3] Identification and Structure–Function Analysis of Subfamily Selective G Protein-Coupled Receptor Kinase Inhibitors. ACS Chem. Biol. (Supporting evidence for chemotype-based selectivity). View Source